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Compound of Interest

Compound Name: Velneperit

Cat. No.: B1683484

For Researchers, Scientists, and Drug Development Professionals

Introduction

Velneperit (also known as S-2367) is a potent and selective antagonist of the Neuropeptide Y
(NPY) receptor Y5.[1] The NPY Y5 receptor, a G protein-coupled receptor (GPCR), is primarily
expressed in the central nervous system and is implicated in the regulation of energy balance
and food intake.[2][3][4] Antagonism of the NPY Y5 receptor by Velneperit has been
investigated for its potential therapeutic effects in obesity.[2] These application notes provide
detailed protocols for the dissolution of Velneperit and its application in cell culture
experiments to study NPY Y5 receptor signaling and its downstream effects.

Chemical Properties and Solubility

A summary of the key chemical properties and solubility of Velneperit is provided in the table
below. It is recommended to use Dimethyl Sulfoxide (DMSO) for the preparation of stock

solutions.
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Property Value Reference
Molecular Formula C17H24F3N30sS

Molecular Weight 407.45 g/mol

Solubility in DMSO =29 mg/mL (= 71.17 mM)

Appearance Crystalline solid, powder

Storage of Solid -20°C for 3 years

-80°C for 1 year, -20°C for 1

Storage of Stock Solution
month

Note: Sonication is recommended to aid in the dissolution of Velneperit in DMSO.

NPY Y5 Receptor Signaling Pathway

Velneperit acts as an antagonist at the NPY Y5 receptor, which is a Gi/o-coupled GPCR. Upon
binding of its endogenous ligand, NPY, the Y5 receptor initiates a signaling cascade that
primarily involves the inhibition of adenylyl cyclase, leading to decreased intracellular cyclic
AMP (cAMP) levels. Additionally, NPY Y5 receptor activation can modulate other signaling
pathways, including the activation of phospholipase C (PLC) and mitogen-activated protein
kinase (MAPK)/extracellular signal-regulated kinase (ERK).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683484#how-to-dissolve-velneperit-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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